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Compound of Interest

Compound Name: 2-Nitroaniline-4-sulfonic acid

Cat. No.: B1294930

An In-depth Technical Whitepaper for Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed technical overview of the safety, handling, and toxicological
profile of 2-Nitroaniline-4-sulfonic acid (CAS No. 616-84-2). The information is compiled and
presented to meet the needs of professionals in research and development who may handle
this compound. This guide emphasizes quantitative data, safe handling protocols, and
emergency procedures to ensure a secure laboratory environment.

Chemical Identification and Physicochemical
Properties

2-Nitroaniline-4-sulfonic acid, also known as Ortho Nitro Aniline Para Sulphonic Acid, is an
aromatic sulfonic acid.[1] Its unique structure, featuring both a nitro and a sulfonic acid group
on an aniline ring, makes it a significant intermediate in the synthesis of various dyes and
pigments.[1]

The following tables summarize the key identification and physicochemical data for this
compound.

Table 1: Compound Identification
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Identifier Value Source
CAS Number 616-84-2 [11[2]1[3][4]
Molecular Formula CeHeN205S [1112]14]
Molecular Weight 218.19 g/mol [1114]
4-amino-3-
IUPAC Name _ o [1]
nitrobenzenesulfonic acid
Ortho Nitro Aniline Para
Synonyms ) ) [1114]
Sulphonic Acid
) C1=CC(=C(C=C1S(=0)
Canonical SMILES [1]
(=0)0)--INVALID-LINK--[O-])N
| INChl Key | VZLLZDZTQPBHAZ-UHFFFAOYSA-N |[1] |
Table 2: Physicochemical Properties
Property Value Source
Physical State Solid [2][4]

Density 1.7 £0.1 g/cm3 [2]
LogP 0.88 [2]
Index of Refraction 1.662 [2]
Solubility in Water High solubility [1]
Melting Point Not available [2]
Boiling Point Not available [2]
Flash Point Not available [2]

| Autoignition Temp. | Not available |[2] |

Hazard Identification and Classification
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Based on available safety data sheets, 2-Nitroaniline-4-sulfonic acid is classified as an

irritant.[2] Inhalation may lead to severe respiratory issues, and it can cause skin and eye

irritation.[2]

Table 3: GHS Hazard Summary

GHS Classification and

Hazard Type
P Statement

Skin Contact Causes skin irritation.

Source

[2]

Causes eye irritation. May

Eye Contact

cause chemical conjunctivitis.

[2]

Causes respiratory tract

irritation. May be fatal due to

spasm, inflammation, and

Inhalation [2]
edema of the larynx and
bronchi. Can produce delayed
pulmonary edema.
May cause gastrointestinal

Ingestion irritation with nausea, vomiting,  [2]

and diarrhea.

| Chronic Effects | Effects may be delayed. |[2] |

The logical flow from substance identification to hazard recognition is crucial for a preliminary

risk assessment.
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2-Nitroaniline-4-sulfonic Acid
(CAS: 616-84-2)

Hazard Class:
Irritant

Potential Exposure Routes

Skin Contact Eye Contact

Resplratory.Tract Lkl Skin Irritation Eye Irritation Gastrointestinal Irritation
(Potentially Fatal)
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Figure 1: Hazard Identification Flowchart

Toxicological Profile

Detailed toxicological studies such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) values for 2-Nitroaniline-4-sulfonic acid are not readily available in the

reviewed literature.[2] Furthermore, it has not been listed as a carcinogen by ACGIH, IARC, or
NTP.[2]
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Table 4: Toxicological Data Summary

Parameter Value Species Source

LD50/LC50 Not available Not applicable [2]

| Carcinogenicity | Not listed by ACGIH, IARC, or NTP | Not applicable |[2] |

Experimental Protocols and Handling

While specific protocols for toxicological assays are not provided in the source documents,
standardized procedures for safe handling, storage, and emergency response are well-
documented.

Safe Handling and Storage Protocol

Proper handling and storage are critical to minimize exposure and risk.
e Handling:

o Minimize dust generation and accumulation.[2]

o Use only in a well-ventilated area.[2]

o Avoid breathing dust, vapor, mist, or gas.[2]

o Avoid contact with eyes, skin, and clothing.[2]

o Keep containers tightly closed when not in use.[2]

o Wash hands and clothing thoroughly after handling and before reuse, respectively.[2]
» Storage:

o Store in a cool, dry place.[2][4]

o Keep containers tightly sealed in a well-ventilated environment.[2][4]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemicalbull.com/products/2-nitroaniline-4-sulfonic-acid
https://www.chemsrc.com/en/cas/616-84-2_483536.html
https://www.chemicalbull.com/products/2-nitroaniline-4-sulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

o Store away from incompatible materials such as oxidizing agents.[2]

Exposure Controls and Personal Protective Equipment

(PPE)

Engineering controls and PPE are essential to prevent exposure. Facilities must be equipped

with an eyewash station and a safety shower.[2]

Assess Task-Specific Risks

Use adequate ventilation

(eyewash/shower nearby)

Potential for airborne
dust/aerosols?

Use NIOSH/MSHA approved
respirator (EN 149)

Risk of eye
splash/contact?

No

Wear chemical safety goggles
(OSHA 29 CFR 1910.133 / EN166)

Risk of skin
contact?

HhfEEr ap gl iz Wear protective clothing
protective gloves
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Figure 2: PPE Selection Workflow

Spills and Leaks Cleanup Protocol

In the event of a spill, immediate and safe cleanup is necessary.

Evacuate and Ventilate: Ensure the area is well-ventilated and personnel are protected.[2]
» Containment: Prevent the spill from spreading or entering drains.

¢ Cleanup: Vacuum or sweep up the material carefully to avoid generating dust.[2]

» Disposal: Place the collected material into a suitable, sealed container for disposal.[2]

» Decontamination: Clean the spill area thoroughly.

» Regulations: Dispose of the waste in accordance with federal, state, and local regulations.[2]

First Aid Measures

A clear and rapid response is critical in case of accidental exposure.

Exposure Occurs

Route of Exposure?

Touch Splash Swallow

Ingestion

1. Rinse mouth with water.

4
Skin Contact

a

1. Flush skin with plenty of water.

Inhalation

Eye Contact

1. Move to fresh air.
2. Give artificial respiration if not breathing.
3. Give oxygen if breathing is difficult.

4. Get medical aid.

1. Flush eyes with plenty of water.
2. Seek medical advice.

2. Remove contaminated clothing.
3. Get medical advice.

2. If conscious, drink 2-4 cups of milk or water.
3. Do NOT induce vomiting.
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Figure 3: Emergency First Aid Procedures

¢ Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is
difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Do not use
mouth-to-mouth resuscitation. Seek immediate medical attention.[2]

» Skin Contact: Flush the affected skin area with plenty of water and seek medical advice.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water and seek medical
attention.[2]

 Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4
cupfuls of milk or water.[2]

Stability and Reactivity
Understanding the chemical stability and reactivity is key to preventing hazardous situations.

o Chemical Stability: The compound is stable at room temperature in closed containers under
normal storage and handling conditions.[2]

» Conditions to Avoid: Incompatible materials, generation of dust, and excess heat should be
avoided.[2]

» Incompatibilities: It is incompatible with strong oxidizing agents.[2]

e Hazardous Decomposition Products: Upon decomposition, it may produce nitrogen oxides,
carbon monoxide, and carbon dioxide.[2]

» Hazardous Polymerization: Hazardous polymerization has not been reported.[2]

Conclusion

2-Nitroaniline-4-sulfonic acid is a valuable chemical intermediate that must be handled with
care due to its irritant properties. While significant gaps exist in its publicly available quantitative
toxicological data, the provided information on handling, storage, PPE, and emergency
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procedures offers a strong foundation for its safe use in a research and development setting.
Adherence to the protocols outlined in this guide is essential for minimizing risk and ensuring
personnel safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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